Cas no 2468784-55-4 (Csnk1-IN-1)

• Product Name: Csnk1-IN-1
• CAS No: 2468784-55-4
• MF: C₂₉H₂₆F₃N₅O₂
• MW: 533.544256687164
• CID: 5604855
• PubChem ID: 154674263
• Update Time: 2025-07-18

Csnk1-IN-1 Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22323131
• 2468784-55-4
• MS-29861
• CSNK1-IN-1
• CS-0628489
• HY-148489
• Csnk1-IN-1

• Inchi： 1S/C29H26F3N5O2/c1-37-14-12-22-25(29(37)39)27(34-20-5-3-2-4-6-20)26(35-22)18-11-13-33-24(15-18)36-28(38)21(16-23(31)32)17-7-9-19(30)10-8-17/h2-11,13,15,21,23,34-35H,12,14,16H2,1H3,(H,33,36,38)/t21-/m1/s1
• InChI Key： IKATWWUGCJFQJV-OAQYLSRUSA-N
• SMILES： FC(C[C@@H](C(NC1C=C(C=CN=1)C1=C(C2C(N(C)CCC=2N1)=O)NC1C=CC=CC=1)=O)C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 533.20385958g/mol
• Monoisotopic Mass: 533.20385958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 90.1Ų

Additional information on Csnk1-IN-1

Introduction to Compound CAS No. 2468784-55-4 and Product CSNK1-IN-1

The compound with CAS No. 2468784-55-4, known as CSNK1-IN-1, is a potent and selective inhibitor of Casein Kinase 1 (CK1). CK1 is a serine/threonine protein kinase that plays a crucial role in various cellular processes, including circadian rhythm regulation, DNA repair, and signal transduction pathways. The development and characterization of CSNK1-IN-1 have been the focus of recent research, highlighting its potential therapeutic applications in various diseases.

CSNK1-IN-1 has been extensively studied for its ability to inhibit CK1 isoforms, particularly CK1δ and CK1ε. These isoforms are key regulators of the circadian clock, which controls the body's internal 24-hour cycle. Disruptions in the circadian rhythm have been linked to a range of disorders, including sleep disorders, metabolic syndrome, and mood disorders. By selectively inhibiting CK1δ and CK1ε, CSNK1-IN-1 offers a promising approach to modulating the circadian clock and potentially treating these conditions.

In addition to its role in circadian rhythm regulation, CK1 has been implicated in several other biological processes. For instance, CK1 is involved in the phosphorylation of β-catenin, a key component of the Wnt signaling pathway. Dysregulation of this pathway has been associated with various cancers, including colorectal cancer. Recent studies have shown that CSNK1-IN-1 can effectively inhibit CK1-mediated phosphorylation of β-catenin, suggesting its potential as an anticancer agent.

The pharmacological properties of CSNK1-IN-1 have also been extensively evaluated. It exhibits high selectivity for CK1 over other kinases, which minimizes off-target effects and enhances its therapeutic potential. Preclinical studies have demonstrated that CSNK1-IN-1 is well-tolerated and has favorable pharmacokinetic properties, making it a suitable candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of CSNK1-IN-1 in various indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good safety profiles and preliminary evidence of efficacy. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

Beyond its therapeutic applications, CSNK1-IN-1 has also found utility as a research tool. Its ability to selectively inhibit CK1 isoforms makes it an invaluable tool for studying the biological functions of these kinases in vitro and in vivo. Researchers are using CSNK1-IN-1 to investigate the role of CK1 in various cellular processes and disease models, contributing to a deeper understanding of the underlying mechanisms.

In conclusion, the compound with CAS No. 2468784-55-4, known as CSNK1-IN-1, represents a significant advancement in the field of chemical biology and medicinal chemistry. Its potent and selective inhibition of CK1 isoforms positions it as a promising therapeutic candidate for treating circadian rhythm disorders, metabolic syndrome, mood disorders, and certain cancers. Ongoing research and clinical trials continue to explore its full potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies.